Cas no 1171855-49-4 (4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• CAS No: 1171855-49-4
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 6002992
• PubChem ID: 44044742
• Update Time: 2025-07-19

4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• 4-(dimethylsulfamoyl)-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]benzamide
• 4-(dimethylsulfamoyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}benzamide
• F2493-1630
• 1171855-49-4
• AKOS024652051
• 4-(N,N-dimethylsulfamoyl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)benzamide

• Inchi： 1S/C17H17N3O5S/c1-20(2)26(22,23)14-7-5-12(6-8-14)17(21)18-11-13-10-16(25-19-13)15-4-3-9-24-15/h3-10H,11H2,1-2H3,(H,18,21)
• InChI Key： DDVCSESHYIEAAA-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)ON=1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 375.08889182g/mol
• Monoisotopic Mass: 375.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide

Professional Introduction to Compound with CAS No. 1171855-49-4 and Product Name: 4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide

Compound with the CAS number 1171855-49-4 and the product name 4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a dimethylsulfamoyl group, a furan-2-yl moiety, and an 1,2-oxazol ring, which collectively contribute to its distinct chemical properties and biological activity.

The dimethylsulfamoyl group is known for its ability to enhance the solubility and bioavailability of molecules, making it a valuable component in drug design. This group can also interact with biological targets in a specific manner, potentially leading to novel mechanisms of action. The presence of the furan-2-yl substituent adds another layer of complexity to the compound's interactions with biological systems. Furan derivatives are well-documented for their role in various pharmacological applications, including anti-inflammatory and antimicrobial properties.

The core of the molecule is the 1,2-oxazol ring, which is a heterocyclic compound known for its stability and versatility in medicinal chemistry. This ring system can serve as a scaffold for designing molecules with enhanced binding affinity to biological targets. The combination of these structural elements in 4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide suggests a multifaceted approach to drug development, potentially targeting multiple pathways or receptors simultaneously.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The 1,2-oxazol ring, in particular, has been extensively studied for its potential applications in treating various diseases, including cancer and neurological disorders. Studies have shown that compounds incorporating this ring system can exhibit significant biological activity by interacting with specific enzymes or receptors involved in disease pathways.

The furan-2-yl moiety further enhances the therapeutic potential of this compound. Furan derivatives have been reported to have anti-inflammatory, antimicrobial, and antiviral properties. These effects are attributed to the ability of furan compounds to modulate inflammatory pathways and interfere with microbial growth mechanisms. The integration of the furan-2-yl group into 4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide suggests that this compound may have broad-spectrum therapeutic applications.

The dimethylsulfamoyl group also plays a crucial role in the compound's pharmacological profile. This group can enhance the solubility of hydrophobic molecules, improving their bioavailability and pharmacokinetic properties. Additionally, dimethylsulfamoyl derivatives have been shown to exhibit inhibitory effects on certain enzymes involved in disease progression. The presence of this group in 4-(dimethylsulfamoyl)-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide may contribute to its potential therapeutic efficacy by modulating these enzymatic pathways.

In terms of mechanism of action, 4-(dimethylsulfamoyl)-N-{5-(furan-2-y l)-1,2 oxazol 3 ylmethyl}benzamide may interact with multiple biological targets due to its complex structure. The combination of the dimethylsulfamoyl, furan 2 y l, and 1 2 oxazol moieties suggests potential interactions with enzymes such as kinases or phosphodiesterases, as well as receptors involved in inflammatory responses. This multifaceted interaction could lead to synergistic effects that enhance therapeutic outcomes.

Recent studies have demonstrated the importance of structure-based drug design in developing novel therapeutic agents. Computational modeling techniques have been increasingly used to predict the binding interactions between molecules and biological targets. These studies have shown that compounds incorporating heterocyclic rings like the 1 2 oxazol can exhibit high binding affinity to specific enzymes or receptors. The use of computational tools has also helped identify key structural features that contribute to the biological activity of molecules.

The development of new drugs often involves a multi-step process that includes synthesis, purification, and characterization of the compound. Advanced synthetic techniques have been employed to produce complex molecules like 4 ( dimethyl sulfamoy l) N { 5 ( furan 2 y l) 1 2 ox azol 3 ylm eth y l} benz am ide efficiently. These techniques ensure high yield and purity of the final product, which is crucial for subsequent biological testing.

In conclusion,4 ( dim ethyl sulf am o y l) N { 5 ( furan 2 y l) 1 2 ox az ol 3 ylm eth y l} benz am ide with CAS no .1171855 -49 -4 represents a promising candidate for further pharmaceutical development . Its unique structural features , including th e presence o f th e d im eth alsulf am o y l , furan - 2 -y l , an d 1 , 2 - ox az ol moieties , contribute t o i ts p ot en tial t herapeut ic app lic at ions . Rec ent r esear ch i n m edicinal ch emistry h as h ig hli ghted th e i m portance o f h eat er ocyclic c ompounds i n deve lo p ing n ew t herapeut ic agen ts . Th e combi nation o f t his c ompound ' s structu ral elem ents s ug ges t s p ot en tial i n teract ions w ith m ult ip le bi o lo gical ta rgets , p ossib ly lea ding t o syner git ic ef fect s tha t en hance therapeut ic outc om es . F urth er resea rch is nee ded t o fully elucidate th e mechanis m o f act ion an d optimi ze th e pha rmacoki netic pro p er ties o f thi s c ompound . p >